N-(furan-2-ylmethyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-4-(trifluoromethoxy)benzamide

• IUPAC Name: N-(furan-2-ylmethyl)-N-[(1-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]-4-(trifluoromethoxy)benzamide
• InChI: InChI=1S/C21H20F3N3O3/c1-26-19-6-2-5-17(19)18(25-26)13-27(12-16-4-3-11-29-16)20(28)14-7-9-15(10-8-14)30-21(22,23)24/h3-4,7-11H,2,5-6,12-13H2,1H3
• InChI Key: NEDYECXOIBNTTM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CCC2)C(=N1)CN(CC3=CC=CO3)C(=O)C4=CC=C(C=C4)OC(F)(F)F
• Molecular Formula: C21H20F3N3O3
• Molecular Weight: 419.4 g/mol
• CAS No.: 2034478-46-9

Description

N-(furan-2-ylmethyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-4-(trifluoromethoxy)benzamide is a useful research compound. Its molecular formula is C21H20F3N3O3 and its molecular weight is 419.404. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Oxidation of Tetrahydrobenzofurans : Research shows the synthesis of novel tetrahydrobenzofuran derivatives and their conversion into cyclohexane diones through oxidation processes. This has implications for developing new compounds with similar structural features (Levai et al., 2002).

• Non-iterative Asymmetric Synthesis of Spiroketals : The compound was used in the asymmetric synthesis of C15 polyketide spiroketals, demonstrating the compound’s utility in synthesizing complex molecular structures with high stereo- and enantioselectivity (Meilert et al., 2004).

• Synthesis of Heterocyclic Compounds : The compound is used in synthesizing heterocyclic compounds like triazolo[3,4-b][1,3,4]thiadiazole derivatives, contributing to antibacterial and antifungal activities (Patel et al., 2015).

Biological and Pharmacological Studies

• Antimicrobial and Anticancer Activities : Derivatives of the compound have been assessed for their antimicrobial and anticancer activities. This includes the study of pyridines, thioamides, thiazole, and pyrano[2,3-d]thiazole derivatives for their potential in treating various cancers and bacterial infections (Zaki et al., 2018).

• Synthesis and Antiarrhythmic Activity : The compound has been evaluated for its potential in developing antiarrhythmic drugs. This includes the synthesis of related compounds with trifluoroethoxy ring substituents and heterocyclic amide side chains, contributing to oral antiarrhythmic activity in mice (Banitt et al., 1977).

Synthesis of Novel Compounds

• Synthesis of Novel Furo[3,2-e]pyrazolo[3,4-b]pyrazines : The compound has been used in the synthesis of novel furo[3,2-e]pyrazolo[3,4-b]pyrazines, showcasing its role in creating new chemical structures which could be of importance in pharmacological studies (El‐Dean et al., 2018).

• Energetic Multi-Component Molecular Solids Formation : The compound plays a role in forming novel crystals with N-containing heterocycles, highlighting its utility in the development of materials with specific structural and chemical properties (Wang et al., 2014).